Dipropan-2-yl (pentafluorophenyl)boronate

• CAS No.: 267006-38-2
• Molecular Formula: C12H14BF5O2
• Molecular Weight: 296.04 g/mol
• IUPAC Name: (2,3,4,5,6-pentafluorophenyl)-di(propan-2-yloxy)borane
• InChI: InChI=1S/C12H14BF5O2/c1-5(2)19-13(20-6(3)4)7-8(14)10(16)12(18)11(17)9(7)15/h5-6H,1-4H3
• InChI Key: DEMAYXBBHNHINF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=C(C(=C1F)F)F)F)F)(OC(C)C)OC(C)C

Description

Dipropan-2-yl (pentafluorophenyl)boronate is an organoboron compound characterized by the presence of a boronate ester group attached to a pentafluorophenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

Dipropan-2-yl (pentafluorophenyl)boronate can be synthesized through several methods. One common approach involves the reaction of pentafluorophenylboronic acid with isopropanol in the presence of a dehydrating agent such as anhydrous magnesium sulfate. The reaction typically proceeds under mild conditions, yielding the desired boronate ester .

Industrial Production Methods

Industrial production of this compound often involves large-scale batch reactions using similar synthetic routes. The process may be optimized for higher yields and purity by controlling reaction parameters such as temperature, solvent choice, and reaction time .

Chemical Reactions Analysis

Types of Reactions

Dipropan-2-yl (pentafluorophenyl)boronate undergoes various chemical reactions, including:

Oxidation: The boronate ester group can be oxidized to form boronic acid derivatives.

Reduction: Reduction reactions can convert the boronate ester to borane derivatives.

Substitution: The pentafluorophenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium perborate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically require strong electrophiles like nitronium ions.

Major Products

Oxidation: Boronic acid derivatives.

Reduction: Borane derivatives.

Substitution: Substituted pentafluorophenyl compounds.

Scientific Research Applications

Dipropan-2-yl (pentafluorophenyl)boronate has several scientific research applications:

Chemistry: Used as a reagent in Suzuki–Miyaura coupling reactions for the formation of carbon-carbon bonds.

Biology: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with biomolecules.

Medicine: Explored for its potential in developing new pharmaceuticals and diagnostic agents.

Industry: Utilized in the production of advanced materials, including polymers and electronic components.

Mechanism of Action

The mechanism of action of dipropan-2-yl (pentafluorophenyl)boronate involves its ability to form stable complexes with various substrates. The boronate ester group can interact with nucleophiles, facilitating reactions such as cross-coupling and substitution. The pentafluorophenyl ring enhances the compound’s reactivity by stabilizing intermediates through electron-withdrawing effects .

Comparison with Similar Compounds

Similar Compounds

Phenylboronic acid: Similar in structure but lacks the pentafluorophenyl group.

Pinacolborane: Contains a boronate ester group but with different substituents.

Tris(pentafluorophenyl)borane: Contains three pentafluorophenyl groups attached to boron.

Uniqueness

Dipropan-2-yl (pentafluorophenyl)boronate is unique due to the combination of the boronate ester group and the pentafluorophenyl ring. This combination imparts distinct reactivity and stability, making it valuable in various chemical transformations and applications .